
Essential Safety and Logistical Information for
Handling UV-123

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: UV-123

Cat. No.: B155743 Get Quote

This document provides crucial safety protocols and operational guidance for the handling and

disposal of UV-123, a light-sensitive acrylate monomer. Adherence to these procedures is

essential to ensure the safety of all laboratory personnel and to maintain a secure research

environment.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against the potential hazards

associated with UV-123, which include skin, eye, and respiratory irritation. The following table

outlines the minimum required PPE for various handling scenarios.
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Operation Gloves Eye Protection Lab Coat
Respiratory

Protection

Low-Volume

Handling (<100

mL) in a well-

ventilated area

Nitrile or

Neoprene

(double-gloved)

ANSI Z87.1

certified safety

glasses with side

shields

Standard cotton

lab coat

Not generally

required

High-Volume

Handling (>100

mL) or poor

ventilation

Nitrile or

Neoprene

(double-gloved)

ANSI Z87.1

certified chemical

splash goggles

Chemical-

resistant lab coat

or apron

NIOSH-approved

respirator with

organic vapor

cartridges

Weighing or

Transfer

Operations

(potential for

splashes)

Nitrile or

Neoprene

(double-gloved)

ANSI Z87.1

certified chemical

splash goggles

Chemical-

resistant lab coat

Not generally

required if

performed in a

chemical fume

hood

UV Curing

Process

Heat-resistant

gloves over

nitrile gloves

UV-blocking

safety glasses or

face shield

Standard cotton

lab coat

Not generally

required

Operational Plan: Step-by-Step Handling Protocol
This protocol details the standard operating procedure for handling UV-123 from reception to

use in an experimental setting.

2.1. Receiving and Storage

Upon receipt, inspect the container for any signs of damage or leakage.

Store UV-123 in its original, tightly sealed, opaque container.

The storage location must be a cool, dry, and dark area, away from direct sunlight and

sources of UV radiation.

Ensure the storage area is well-ventilated.
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2.2. Preparation for Use

Don all required PPE as specified in the table above.

Prepare the work area by ensuring it is clean and free of incompatible materials.

If working on an open bench, cover the surface with an absorbent, disposable mat.

All handling of UV-123 should ideally be performed within a certified chemical fume hood.

2.3. Handling and Dispensing

Carefully open the container, avoiding any splashing.

Use only designated and properly cleaned glassware or compatible plasticware for

dispensing.

Measure and dispense the required amount of UV-123 slowly and carefully.

Immediately and securely reseal the container after dispensing.

2.4. Post-Handling

Wipe down the work surface with a suitable solvent (e.g., isopropanol) to remove any

residual contamination.

Properly dispose of all contaminated disposable materials as outlined in the disposal plan.
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Caption: Standard workflow for handling UV-123.
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Proper disposal of UV-123 and associated contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

3.1. Unused UV-123

Do not pour unused UV-123 down the drain.

Unused or waste UV-123 must be collected in a designated, labeled, and sealed waste

container.

The waste container should be made of a compatible material (e.g., amber glass or high-

density polyethylene).

Arrange for disposal through your institution's hazardous waste management program.

3.2. Contaminated Materials

All disposable items that have come into contact with UV-123 (e.g., gloves, absorbent pads,

pipette tips) are considered hazardous waste.

These materials must be collected in a separate, clearly labeled hazardous waste bag or

container.

Dispose of this container through the institutional hazardous waste program.

3.3. Cured UV-123

Once UV-123 is fully cured (polymerized), it is generally considered to be an inert plastic.

However, it is crucial to confirm the completeness of the curing process.

Fully cured material can typically be disposed of as regular solid waste, but it is essential to

consult your local and institutional regulations first.
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Caption: Disposal pathways for UV-123 and related materials.
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[https://www.benchchem.com/product/b155743#personal-protective-equipment-for-handling-
uv-123]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b155743?utm_src=pdf-body-img
https://www.benchchem.com/product/b155743?utm_src=pdf-body
https://www.benchchem.com/product/b155743#personal-protective-equipment-for-handling-uv-123
https://www.benchchem.com/product/b155743#personal-protective-equipment-for-handling-uv-123
https://www.benchchem.com/product/b155743#personal-protective-equipment-for-handling-uv-123
https://www.benchchem.com/product/b155743#personal-protective-equipment-for-handling-uv-123
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b155743?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

